Cas no 1566210-65-8 (Tert-Butyl 3-amino-2-hydroxybenzoate)
Tert-Butyl 3-amino-2-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
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- tert-Butyl 3-amino-2-hydroxybenzoate
- Tert-Butyl 3-amino-2-hydroxybenzoate
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- Inchi: 1S/C11H15NO3/c1-11(2,3)15-10(14)7-5-4-6-8(12)9(7)13/h4-6,13H,12H2,1-3H3
- InChI Key: QVYCUQRBRKQMBZ-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=C(C=1O)N)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 235
- XLogP3: 2.3
- Topological Polar Surface Area: 72.6
Tert-Butyl 3-amino-2-hydroxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019099676-5g |
tert-Butyl 3-amino-2-hydroxybenzoate |
1566210-65-8 | 95% | 5g |
852.24 USD | 2021-05-31 | |
| Alichem | A019099676-10g |
tert-Butyl 3-amino-2-hydroxybenzoate |
1566210-65-8 | 95% | 10g |
1,266.30 USD | 2021-05-31 | |
| Alichem | A019099676-25g |
tert-Butyl 3-amino-2-hydroxybenzoate |
1566210-65-8 | 95% | 25g |
2,070.30 USD | 2021-05-31 | |
| Enamine | EN300-4380012-0.05g |
tert-butyl 3-amino-2-hydroxybenzoate |
1566210-65-8 | 95.0% | 0.05g |
$455.0 | 2025-03-15 | |
| Enamine | EN300-4380012-0.1g |
tert-butyl 3-amino-2-hydroxybenzoate |
1566210-65-8 | 95.0% | 0.1g |
$476.0 | 2025-03-15 | |
| Enamine | EN300-4380012-0.25g |
tert-butyl 3-amino-2-hydroxybenzoate |
1566210-65-8 | 95.0% | 0.25g |
$498.0 | 2025-03-15 | |
| Enamine | EN300-4380012-0.5g |
tert-butyl 3-amino-2-hydroxybenzoate |
1566210-65-8 | 95.0% | 0.5g |
$520.0 | 2025-03-15 | |
| Enamine | EN300-4380012-1.0g |
tert-butyl 3-amino-2-hydroxybenzoate |
1566210-65-8 | 95.0% | 1.0g |
$541.0 | 2025-03-15 | |
| Enamine | EN300-4380012-2.5g |
tert-butyl 3-amino-2-hydroxybenzoate |
1566210-65-8 | 95.0% | 2.5g |
$1063.0 | 2025-03-15 | |
| Enamine | EN300-4380012-5.0g |
tert-butyl 3-amino-2-hydroxybenzoate |
1566210-65-8 | 95.0% | 5.0g |
$1572.0 | 2025-03-15 |
Tert-Butyl 3-amino-2-hydroxybenzoate Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on Tert-Butyl 3-amino-2-hydroxybenzoate
Tert-Butyl 3-amino-2-hydroxybenzoate (CAS No. 1566210-65-8): A Comprehensive Overview
Tert-Butyl 3-amino-2-hydroxybenzoate, identified by its Chemical Abstracts Service (CAS) number 1566210-65-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its tert-butyl group, amino group, and hydroxybenzoate moiety, has garnered attention due to its potential applications in drug development and molecular biology research. The structural features of Tert-Butyl 3-amino-2-hydroxybenzoate make it a versatile intermediate in the synthesis of various bioactive molecules, including those with therapeutic implications.
The tert-butyl group in the molecular structure of Tert-Butyl 3-amino-2-hydroxybenzoate contributes to its stability and reactivity, making it a valuable building block in organic synthesis. This group is known for its ability to enhance the lipophilicity of molecules, which can be crucial for drug delivery systems. Additionally, the presence of an amino group provides a site for further functionalization, allowing chemists to tailor the compound for specific biological targets.
The hydroxybenzoate moiety in Tert-Butyl 3-amino-2-hydroxybenzoate is particularly noteworthy due to its role in forming hydrogen bonds and its interaction with biological molecules. Hydroxybenzoates are commonly found in natural products and have been shown to exhibit a range of biological activities. For instance, derivatives of hydroxybenzoic acids have been investigated for their antimicrobial and anti-inflammatory properties. The incorporation of these functionalities into a single molecule can lead to novel compounds with enhanced pharmacological profiles.
Recent research has highlighted the importance of Tert-Butyl 3-amino-2-hydroxybenzoate in the development of new therapeutic agents. Studies have demonstrated its potential as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For example, modifications of the hydroxybenzoate scaffold have been explored in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The amino group further allows for the attachment of other pharmacophores, expanding the scope of possible applications.
In addition to its role as a synthetic intermediate, Tert-Butyl 3-amino-2-hydroxybenzoate has been investigated for its potential in drug delivery systems. The tert-butyl group can influence the solubility and bioavailability of drugs, making it an attractive feature for formulations designed to enhance therapeutic efficacy. Furthermore, the compound's ability to form stable complexes with other molecules has led to its exploration as a carrier for poorly soluble drugs.
The chemical properties of Tert-Butyl 3-amino-2-hydroxybenzoate also make it a valuable tool in biochemical research. Its interactions with enzymes and other biomolecules have been studied to understand mechanisms underlying various biological processes. For instance, researchers have used derivatives of this compound to probe the activity of metalloenzymes and other proteins involved in disease pathways. This research not only contributes to our fundamental understanding of biology but also aids in the development of targeted therapies.
The synthesis and characterization of Tert-Butyl 3-amino-2-hydroxybenzoate have been refined through advances in synthetic chemistry techniques. Modern methods such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have enabled the production of high-purity samples suitable for both laboratory research and industrial applications. These advancements have made it possible to explore more complex derivatives and analogs, further expanding the potential uses of this compound.
The future prospects for Tert-Butyl 3-amino-2-hydroxybenzoate are promising, with ongoing research focusing on its role in drug discovery and development. As our understanding of biological pathways continues to grow, so does the need for innovative molecular tools like this compound. Its unique structural features make it a versatile platform for creating new drugs that address unmet medical needs.
In conclusion, Tert-Butyl 3-amino-2-hydroxybenzoate (CAS No. 1566210-65-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its structural attributes enable diverse applications ranging from synthetic intermediates to drug delivery systems and biochemical probes. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing medical science.
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